Cas no 1552-42-7 (Crystal violet lactone)

• Product Name: Crystal violet lactone
• CAS No: 1552-42-7
• Molecular Formula: C₂₆H₂₉N₃O₂
• Molecular Weight: 415.5274
• MDL: MFCD00070611
• CID: 41567
• PubChem ID: 87565820

Crystal violet lactone Properties

Names and Identifiers

• crystal violet lactone
• CVL
• 6-dimethylamino-3,3-bis(4-dimethylaminophenyl)phthalide
• 4-dimethylaminophenyl-6-dimethylaminophthalide
• 6-(dimethylamino)-3,3-bis[4-(dimethylamino)phenyl]-1(3H)-Isobenzofuranone
• 3,3-Bis(p-Dimethylaminophenyl)-6-Dimethylaminophthalide
• 6-(Dimethylamino)-3,3-bis[p-(dimethylamino)phenyl]phthalide
• 6-(Dimethylamino)-3,3-bis(p-(dimethylamino)phenyl)phthalide
• 3,3-bis(p-(dimethylamino)phenyl)-6-(dimethylamino)phthalide
• 6-(Dimethylamino)-3,3-bis(4-(dimethylamino)phenyl)-1(3H)-isobenzofuranone
• Pergascript Blue I 2R
• 3,3-Bis(p-dimethylaminophenyl)-6-dimethylaminophthalate
• 3,3-Bis(4-dimethylaminophenyl)-6-dimethylaminophthalide
• 6-(Dimethylamino)-3,3-bis(4-(dimethylamino)phenyl)phthalide
• USS7CW0676
• Phthalide, 6-(dimethylamino)-3,3-bis(p-(dimethylamino)phenyl)-
• IPAJDLMMTVZVPP-UHFFFAOYSA-N
• C26H29N3O2
• 1(3H)-Isobenzofuranone, 6-(dimethylamino)-3,3-bis[4
• Per
• Tox21_200866
• Crystal Violet lactone, Dye content 97 %
• Phthalide,3-bis[p-(dimethylamino)phenyl]-
• NSC-3562
• 3,3-bis-(p-dimethylaminophenyl)-6-dimethylaminophthalide
• CHEMBL1369406
• EINECS 216-293-5
• CVL 3,3-Bis-4-dimethylaminophenyl7-6-dimethylaminophthalide
• SCHEMBL27188
• 6-(dimethylamino)-3,3-bis(4-(dimethylamino)phenyl)isobenzofuran-1(3H)-one
• NCGC00091224-01
• TI36900000
• Q27291257
• COPIKEM 1 BLUE
• NSC 32991
• NSC3562
• 6-(dimethylamino)-3,3-bis[4-(dimethylamino)phenyl]isobenzofuran-1-one
• NSC 3562
• NS00021694
• D70220
• AC-19658
• J-520109
• MFCD00070611
• CHEBI:189210
• NCGC00091224-02
• UNII-USS7CW0676
• C-8660
• CAS-1552-42-7
• 6-(dimethylamino)-3,3-bis[4-(dimethylamino)phenyl]-1,3-dihydro-2-benzofuran-1-one
• NSC32991
• 1(3H)-Isobenzofuranone, 6-(dimethylamino)-3,3-bis[4-(dimethylamino)phenyl]-
• CS-0151321
• Phthalide, 3,3-bis(p-(dimethylamino)phenyl)-6-(dimethylamino)-
• AKOS015896372
• AI3-17349
• FT-0624110
• 1552-42-7
• 1(3H)-Isobenzofuranone,3-bis[4-(dimethylamino)phenyl]-
• NIOSH/TI3690000
• AS-17340
• 6-(dimethylamino)-3,3-bis[4-(dimethylamino)phenyl]-2-benzouran-1-one
• NCGC00258420-01
• 3,3-Bis[p-(dimethylamino)phenyl]-6-(dimethylamino)phthalide
• 1(3H)-Isobenzofuranone, 6-(dimethylamino)-3,3-bis(4-(dimethylamino)phenyl)-
• Cristal Violet Lactone
• 6-dimethylamino-3,3-bis(4-dimethylaminophenyl)-2-benzofuran-1-one
• 6-(Dimethylamino)-3,3-bis[4-(dimethylamino)phenyl]-2-benzofuran-1(3H)-one
• DTXCID204866
• 3,3-bis-(4-dimethylaminophenyl)-6-dimethylaminophthalide
• 6-(Dimethylamino)-3,3-bis[4-(dimethylamino)phenyl]-2-benzofuran-1(3H)-one #
• A809625
• NSC-32991
• DTXSID8024866
• 6-(dimethylamino)-3,3-bis[4-(dimethylamino)phenyl]-2-benzofuran-1-one
• DB-064079

• MDL： MFCD00070611
• InChIKey： IPAJDLMMTVZVPP-UHFFFAOYSA-N
• Inchi： 1S/C26H29N3O2/c1-27(2)20-11-7-18(8-12-20)26(19-9-13-21(14-10-19)28(3)4)24-16-15-22(29(5)6)17-23(24)25(30)31-26/h7-17H,1-6H3
• SMILES： O1C(C2C([H])=C(C([H])=C([H])C=2C1(C1C([H])=C([H])C(=C([H])C=1[H])N(C([H])([H])[H])C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])N(C([H])([H])[H])C([H])([H])[H])N(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 415.22600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 415.225977
• Heavy Atom Count: 31
• Complexity: 590
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 36

Experimental Properties

• LogP: 4.34690
• PSA: 36.02000
• Refractive Index: 1.7120 (estimate)
• Water Partition Coefficient: <0.1 g/100 mL at 22.5 ºC
• Boiling Point: 609.4°C at 760 mmHg
• Melting Point: 180.0 to 185.0 deg-C
• Flash Point: 322.4 ºC
• Color/Form: Gray or tan powder.
• Solubility: Insoluble in water.
• Density: 1.19 g/cm3

Crystal violet lactone Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

Crystal violet lactone Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%